Cas no 1477864-67-7 (2-(heptan-2-yl)aminopropane-1,3-diol)

• Product Name: 2-(heptan-2-yl)aminopropane-1,3-diol
• CAS No: 1477864-67-7
• MF: C₁₀H₂₃NO₂
• MW: 189.295123338699
• CID: 5160824
• PubChem ID: 65309870
• Update Time: 2025-06-14

2-(heptan-2-yl)aminopropane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[(1-methylhexyl)amino]-
• 2-(heptan-2-yl)aminopropane-1,3-diol

• Inchi： 1S/C10H23NO2/c1-3-4-5-6-9(2)11-10(7-12)8-13/h9-13H,3-8H2,1-2H3
• InChI Key： IQURVELXYFFWLP-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C)CCCCC)CO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-(heptan-2-yl)aminopropane-1,3-diol

Comprehensive Overview of 2-(heptan-2-yl)aminopropane-1,3-diol (CAS No. 1477864-67-7): Properties, Applications, and Industry Insights

2-(heptan-2-yl)aminopropane-1,3-diol (CAS No. 1477864-67-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This amino alcohol derivative combines a heptane chain with a propane-1,3-diol backbone, offering versatile reactivity. Recent studies highlight its potential as a chiral building block in asymmetric synthesis, aligning with the growing demand for enantioselective catalysts in drug development.

The compound's amphiphilic nature makes it valuable in surfactant formulations, particularly in eco-friendly cleaning products—a trending topic as consumers prioritize sustainable chemistry. Researchers are investigating its biodegradability profile, responding to frequent search queries like "green alternatives to traditional surfactants." Its hydrogen-bonding capacity also shows promise in supramolecular chemistry applications, addressing popular scientific inquiries about "self-assembling materials."

Analytical characterization of 1477864-67-7 reveals exceptional thermal stability (up to 220°C), making it suitable for high-temperature processes—a key consideration in industrial forums discussing "heat-resistant additives." Advanced techniques like HPLC-MS and NMR spectroscopy confirm its >98% purity, meeting pharmaceutical-grade standards often searched by quality control professionals. The compound's logP value of 2.3 suggests balanced lipophilicity, relevant to discussions about "drug permeability optimization."

In material science, 2-(heptan-2-yl)aminopropane-1,3-diol serves as a cross-linking agent for biodegradable polymers, coinciding with increased searches for "renewable packaging materials." Patent analyses show growing IP activity around its derivatives, particularly for cosmetic emulsifiers—a hot topic in beauty industry forums. Its low ecotoxicity (LC50 >100 mg/L in aquatic tests) addresses regulatory concerns frequently queried in "REACH compliance" discussions.

Manufacturing processes for CAS 1477864-67-7 employ continuous flow chemistry techniques, reflecting industry shifts toward "process intensification" strategies. Scale-up challenges—common in search terms like "kilogram-scale synthesis"—are mitigated by its high-yield catalytic routes (typically >85%). Storage recommendations emphasize nitrogen atmosphere protection to maintain stability, a practical consideration often overlooked in technical queries about "amine compound handling."

Emerging applications include its use in ionic liquid formulations for battery electrolytes, connecting to trending searches about "next-gen energy storage." The compound's zwitterionic character also shows potential in biomimetic membranes, relevant to "artificial photosynthesis" research. These diverse applications position 2-(heptan-2-yl)aminopropane-1,3-diol as a multifunctional intermediate in cutting-edge technologies.

Quality specifications for 1477864-67-7 typically require ≤0.5% residual solvents (GC analysis) and heavy metal content <10 ppm, addressing strict pharmaceutical standards often searched by formulation scientists. Comparative studies with similar branched amino diols demonstrate superior water solubility (up to 50 g/L at 25°C), making it preferable for aqueous systems—a frequent consideration in "formulation solubility enhancement" queries.

The compound's stereochemical purity (>99% ee when produced via enzymatic resolution) meets stringent requirements for chiral auxiliaries, a subject of numerous academic searches. Its viscosity-modifying effects in polymer blends respond to industrial needs for "rheology control agents." Recent publications highlight synergistic effects with natural extracts in cosmetic preservation, tapping into the "clean beauty" movement's popularity.

Regulatory status evaluations confirm non-hazardous classification under major chemical inventories (TSCA, EINECS), a critical factor in export documentation searches. The cost-performance ratio of 2-(heptan-2-yl)aminopropane-1,3-diol compared to analogous amino alcohols makes it economically attractive—a practical concern in "bulk specialty chemicals" procurement discussions. Ongoing research explores its enzymatic transformation pathways, aligning with biotechnology trends.

Future prospects include development of fluorescent derivatives for bioimaging applications—answering growing interest in "molecular probes." The compound's metal-chelating ability also shows promise in catalytic systems, relevant to "homogeneous catalysis" research. As analytical techniques advance, new polymorphic forms may be discovered, addressing persistent questions about "solid-state characterization" in pharma development.